8-(2-methoxyethoxy)-1,3-dimethyl-7-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

Specification

• CAS No.: 476480-51-0
• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 8-(2-methoxyethoxy)-1,3-dimethyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
• Standard InChI: InChI=1S/C18H22N4O4/c1-12-5-7-13(8-6-12)11-22-14-15(19-17(22)26-10-9-25-4)20(2)18(24)21(3)16(14)23/h5-8H,9-11H2,1-4H3
• Standard InChI Key: UHPDZBBWYRCWNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(N=C2OCCOC)N(C(=O)N(C3=O)C)C

Introduction

8-(2-Methoxyethoxy)-1,3-dimethyl-7-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a synthetic organic compound belonging to the purine family. Purines are heterocyclic aromatic organic compounds, consisting of a pyrimidine ring fused to an imidazole ring. This compound is characterized by its unique substituents, which include methoxyethoxy, dimethyl, and methylbenzyl groups.

Physical and Chemical Characteristics

The compound is typically synthesized with a purity of not less than 98%. Its synthesis involves multiple organic reactions starting from commercially available purine derivatives, with various substitution reactions to introduce the desired functional groups.

Synthesis Methods

The synthesis of 8-(2-methoxyethoxy)-1,3-dimethyl-7-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione involves several steps:

• Starting Materials: Commercially available purine derivatives are used as starting materials.

• Reaction Conditions: The synthesis typically involves various substitution reactions using reagents like halogenated alkanes, bases, and solvents such as DMSO or THF.

• Industrial Production: Large-scale synthesis may utilize continuous flow reactors to ensure consistent product quality and yield. Reaction conditions are optimized for efficiency, and purification methods like recrystallization or chromatography are used.

Mechanism of Action